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Compound of Interest

Compound Name: 2-Chloro-5-methoxypyridine

Cat. No.: B151447 Get Quote

Essential Safety and Handling Guide for 2-Chloro-5-
methoxypyridine
This guide provides critical safety, handling, and disposal information for 2-Chloro-5-
methoxypyridine, tailored for researchers, scientists, and drug development professionals.

Adherence to these protocols is essential for ensuring laboratory safety and operational

integrity.

Physicochemical and Safety Data
The following table summarizes key quantitative data for 2-Chloro-5-methoxypyridine.
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Property Value Reference

CAS Number 139585-48-1 [1][2][3][4]

Molecular Formula C₆H₆ClNO [1][2][3][4]

Molecular Weight 143.57 g/mol [1][2][3][4]

Appearance
Colorless to light yellow liquid

or solid
[1][2][4]

Boiling Point 213.7 °C at 760 mmHg [2]

GHS Hazard Class
Acute Toxicity 4, Oral

(Warning)

Hazard Statement H302: Harmful if swallowed

Operational Plan: Safe Handling Protocol
Safe handling of 2-Chloro-5-methoxypyridine requires strict adherence to established

laboratory safety standards. The following step-by-step guidance outlines the handling

procedure from receipt to disposal.

Engineering Controls and Preparation
Ventilation: All handling procedures must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[2][5]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in good working order.[5][6][7]

Ignition Sources: Eliminate all potential ignition sources, such as open flames, sparks, and

hot surfaces. Use non-sparking tools and explosion-proof equipment.[2][6][8]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory to prevent chemical exposure.[9]
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[6][9]

Protects against splashes and

vapors that can cause serious

eye damage.[10]

Hand Protection

Chemically impermeable

gloves (e.g., nitrile, neoprene).

For extended contact, consult

glove manufacturer's

resistance data.[2]

Prevents skin contact, which

can lead to irritation or

absorption of the chemical.[10]

Body Protection

A lab coat or chemical-

resistant overalls. A PVC apron

is recommended for tasks with

a high splash risk.[6][10]

Shields the body from

accidental spills and

contamination.[9]

Respiratory Protection

A NIOSH-approved respirator

is required if working outside a

fume hood or if

vapors/aerosols are

generated.[6][11]

Protects against inhalation,

which may cause respiratory

irritation.[10]

Foot Protection
Closed-toe, chemical-resistant

safety footwear.[7]

Protects feet from spills and

falling objects.

Chemical Handling
Grounding: Ground and bond containers when transferring the material to prevent static

discharge.[5][6]

Contact Avoidance: Avoid all personal contact with the chemical, including inhalation of

vapors and direct contact with skin and eyes.[2][10]

Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[2]

Storage
Container: Keep the container tightly closed.[2][11]
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Location: Store in a cool, dry, and well-ventilated area.[2][4]

Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents,

strong acids, and alkalis.[6][10]

Disposal Plan
Waste Classification: 2-Chloro-5-methoxypyridine and its container must be disposed of as

hazardous waste.[10]

Procedure: All waste must be handled in accordance with local, state, and federal

regulations.[10][11] Collect waste material in a suitable, labeled, and closed container.[2] Do

not mix with other waste streams.[11] Contact your institution's environmental health and

safety department for specific disposal procedures.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[2][12]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with soap and

plenty of water. Seek medical attention if

irritation persists.[2][12]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[2][6]

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[2][6]

Chemical Spill Response
The response to a chemical spill depends on its scale.

Minor Spill (Contained within a fume hood):

Ensure appropriate PPE is worn.[2]

Contain the spill with an inert absorbent material like vermiculite or sand.[13]

Using non-sparking tools, carefully collect the absorbed material into a suitable, closed

container for hazardous waste disposal.[2][6]

Decontaminate the spill area with soap and water.[14]
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Major Spill (Outside of a fume hood or large volume):

Evacuate the immediate area and alert nearby personnel. Move upwind of the spill.[10][15]

Alert your institution's emergency response team and provide them with the location and

nature of the hazard.[10]

Prevent the spill from entering drains or water courses.[2][15]

Only trained personnel with appropriate respiratory protection (such as a self-contained

breathing apparatus) should attempt to clean up a major spill.[15]

Visual Workflow Guides
The following diagrams illustrate key operational workflows for handling 2-Chloro-5-
methoxypyridine.
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Preparation Phase

Handling Phase

Post-Handling Phase

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Proceed once
verified

Conduct Operations
in Fume Hood

Proceed once
fully equipped

Use Non-Sparking Tools
& Ground Equipment

Avoid Inhalation,
Skin & Eye Contact

Store in Tightly Closed Container
in Cool, Dry, Ventilated Area

Upon completion

Dispose of Waste as
Hazardous Material

Decontaminate Work Area
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Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling 2-Chloro-5-methoxypyridine.
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Minor Spill Response

Major Spill Response

Spill Occurs

Is the spill major
(e.g., >1L, outside hood)?

Alert others in the area

No

EVACUATE IMMEDIATE AREA

Yes

Don full PPE

Contain with inert absorbent

Collect waste with non-sparking tools

Place in sealed hazardous waste container

Decontaminate spill area

Response Complete

Alert others & move upwind

ACTIVATE ALARM / CALL EMERGENCY RESPONSE

Provide details of the spill

Prevent entry to the area

Await professional
cleanup

Click to download full resolution via product page

Caption: Decision workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151447?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

